Cas no 1086269-39-7 ((E)-4-chloro-N,N-dimethyl-N'-(4-methylbenzenesulfonyl)benzene-1-carboximidamide)

• Product Name: (E)-4-chloro-N,N-dimethyl-N'-(4-methylbenzenesulfonyl)benzene-1-carboximidamide
• CAS No: 1086269-39-7
• MF: C₁₆H₁₇ClN₂O₂S
• MW: 336.836381673813
• CID: 6042380
• PubChem ID: 5731383
• Update Time: 2025-11-06

(E)-4-chloro-N,N-dimethyl-N'-(4-methylbenzenesulfonyl)benzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• (E)-4-chloro-N,N-dimethyl-N'-(4-methylbenzenesulfonyl)benzene-1-carboximidamide
• (E)-4-chloro-N,N-dimethyl-N-tosylbenzimidamide
• Benzenesulfonamide, N-[(4-chlorophenyl)(dimethylamino)methylene]-4-methyl-, [N(E)]-
• 4-chloro-N,N-dimethyl-N'-(4-methylphenyl)sulfonylbenzenecarboximidamide
• AKOS003609342
• SR-01000109636-1
• SR-01000109636
• F0898-0046
• 1086269-39-7
• Z56754528
• (E)-4-chloro-N,N-dimethyl-N'-tosylbenzimidamide

• Inchi： 1S/C16H17ClN2O2S/c1-12-4-10-15(11-5-12)22(20,21)18-16(19(2)3)13-6-8-14(17)9-7-13/h4-11H,1-3H3/b18-16+
• InChI Key： QEIQMXAWEUKIRW-FBMGVBCBSA-N
• SMILES： C(/C1C=CC(Cl)=CC=1)(\N(C)C)=N/S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 336.0699267g/mol
• Monoisotopic Mass: 336.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Melting Point: 186-187 °C
• Boiling Point: 459.1±55.0 °C(Predicted)
• pka: 0.35±0.50(Predicted)

Additional information on (E)-4-chloro-N,N-dimethyl-N'-(4-methylbenzenesulfonyl)benzene-1-carboximidamide

(E)-4-chloro-N,N-dimethyl-N'-(4-methylbenzenesulfonyl)benzene-1-carboximidamide

The compound (E)-4-chloro-N,N-dimethyl-N'-(4-methylbenzenesulfonyl)benzene-1-carboximidamide with CAS No. 1086269-39-7 is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural properties, which make it a promising candidate for various applications in drug discovery and advanced material synthesis. Recent studies have highlighted its potential as a building block for constructing bioactive molecules and functional materials.

The chemical structure of this compound is characterized by a benzene ring substituted with a chlorine atom at the 4-position, a dimethylamino group, and a sulfonyl group attached to a methylbenzene moiety. The (E)-configuration indicates that the substituents on the benzene ring are arranged in a specific spatial orientation, which plays a crucial role in determining its chemical reactivity and physical properties. This configuration is particularly advantageous for applications requiring precise molecular interactions, such as in catalysis or drug delivery systems.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of (E)-4-chloro-N,N-dimethyl-N'-(4-methylbenzenesulfonyl)benzene-1-carboximidamide. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to optimize the production process. These methods not only enhance the yield but also reduce the environmental impact, aligning with the growing demand for sustainable chemical practices.

In terms of biological activity, this compound has shown potential as an inhibitor of certain enzymes and receptors, making it a valuable tool in pharmacological research. Studies conducted using computational modeling and in vitro assays have demonstrated its ability to interact with target proteins through specific hydrogen bonding and hydrophobic interactions. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

The physical properties of (E)-4-chloro-N,N-dimethyl-N'-(4-methylbenzenesulfonyl)benzene-1-carboximidamide are also worth noting. Its melting point, solubility, and stability under various conditions have been thoroughly investigated, providing critical insights into its suitability for different applications. For instance, its high thermal stability makes it ideal for use in high-temperature environments, such as in polymerization reactions or as a stabilizer in industrial processes.

From an industrial perspective, this compound has found applications in the development of advanced materials, including polymers and composites. Its ability to form strong intermolecular bonds contributes to the creation of materials with enhanced mechanical and electronic properties. Recent breakthroughs in nanotechnology have further expanded its utility, with researchers exploring its role in designing nanostructured materials for energy storage and sensing applications.

In conclusion, (E)-4-chloro-N,N-dimethyl-N'-(4-methylbenzenesulfonyl)benzene-1-carboximidamide (CAS No. 1086269-39-7) is a versatile compound with multifaceted applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in driving innovation in chemistry and materials science.